ethyl 1-[(tert-butylamino)carbonyl]-4-(4-chlorobenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(tert-butylcarbamoyl)-4-[(4-chlorophenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C20H29ClN2O3/c1-5-26-17(24)20(14-15-6-8-16(21)9-7-15)10-12-23(13-11-20)18(25)22-19(2,3)4/h6-9H,5,10-14H2,1-4H3,(H,22,25)
• InChI Key: QITMPWGOZRVBIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)NC(C)(C)C)CC2=CC=C(C=C2)Cl
• Molecular Formula: C20H29ClN2O3
• Molecular Weight: 380.9 g/mol

Description

Ethyl 1-[(tert-butylamino)carbonyl]-4-(4-chlorobenzyl)-4-piperidinecarboxylate is a chemical compound that is used in scientific research for its potential therapeutic properties. This compound is a member of the piperidine class of compounds and has been studied for its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of ethyl 1-[(tert-butylamino)carbonyl]-4-(4-chlorobenzyl)-4-piperidinecarboxylate is not fully understood. However, it is believed to act as a modulator of various neurotransmitter systems in the brain, including the dopamine and opioid systems.
Biochemical and physiological effects:
Studies have shown that ethyl 1-[(tert-butylamino)carbonyl]-4-(4-chlorobenzyl)-4-piperidinecarboxylate can have a range of biochemical and physiological effects. These include changes in neurotransmitter levels, alterations in synaptic plasticity, and modulation of pain perception.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-[(tert-butylamino)carbonyl]-4-(4-chlorobenzyl)-4-piperidinecarboxylate in lab experiments is its potential therapeutic properties. However, one limitation is the lack of understanding of its exact mechanism of action, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on ethyl 1-[(tert-butylamino)carbonyl]-4-(4-chlorobenzyl)-4-piperidinecarboxylate. These include further studies on its effects on neurodegenerative diseases, addiction, and pain management. Additionally, research could focus on developing more specific compounds based on its structure, which could have increased therapeutic potential.

Synthesis Methods

The synthesis of ethyl 1-[(tert-butylamino)carbonyl]-4-(4-chlorobenzyl)-4-piperidinecarboxylate typically involves the reaction of tert-butyl carbamate with 4-chlorobenzyl chloride, followed by the addition of piperidine and ethyl chloroformate. The resulting compound is then purified using various techniques such as column chromatography.

Scientific Research Applications

Ethyl 1-[(tert-butylamino)carbonyl]-4-(4-chlorobenzyl)-4-piperidinecarboxylate has been studied for its potential therapeutic properties in a variety of areas, including neurodegenerative diseases, pain management, and addiction.